Cas no 1443377-59-0 (6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one)

• Product Name: 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one
• CAS No: 1443377-59-0
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD27952077
• CID: 5456347
• PubChem ID: 86687433
• Update Time: 2025-07-15

6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one

• MDL： MFCD27952077
• Inchi： 1S/C10H8BrNO2/c1-14-9-5-12-10(13)7-3-2-6(11)4-8(7)9/h2-5H,1H3,(H,12,13)
• InChI Key： CPTUQYGZVVHFNK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(Br)C=C2)C(OC)=CN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one

Introduction to 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 1443377-59-0)

6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one, with the chemical identifier CAS No. 1443377-59-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic molecule has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both bromine and methoxy substituents on the isoquinoline core enhances its utility as a versatile scaffold for drug discovery and development.

The dihydroisoquinolinone backbone is a well-known pharmacophore in medicinal chemistry, frequently explored for its role in modulating various biological pathways. The bromine atom at the 6-position and the methoxy group at the 4-position introduce electrophilic and electron-donating characteristics, respectively, which can be exploited in designing molecules with specific interactions with biological targets. This compound’s unique structural features make it a valuable intermediate in synthesizing more complex derivatives aimed at therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds more accurately. Studies have indicated that derivatives of 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one exhibit promising interactions with enzymes and receptors involved in inflammation, neurodegeneration, and cancer progression. The bromine substituent, in particular, has been shown to enhance binding stability through halogen bonding interactions, a key consideration in modern drug design strategies.

The methoxy group contributes to the compound’s lipophilicity and metabolic stability, which are critical factors in determining its bioavailability and pharmacokinetic profile. Researchers have leveraged these properties to develop novel analogs with improved solubility and reduced toxicity. For instance, modifications at the 3-position or 7-position of the isoquinoline ring have led to compounds with enhanced efficacy against certain protein kinases, making them attractive candidates for clinical trials.

In the context of oncology research, 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one has been investigated as a precursor for kinase inhibitors. Kinases play a pivotal role in cell signaling pathways that drive tumor growth and metastasis. By targeting specific kinases, such as EGFR or ALK, researchers aim to develop treatments that selectively inhibit cancer cell proliferation while minimizing side effects on healthy tissues. The structural flexibility of this compound allows for modifications that fine-tune its binding affinity to particular kinase domains.

The synthesis of 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one typically involves multi-step organic transformations starting from readily available aromatic precursors. Cyclization reactions are often employed to construct the dihydroisoquinolinone core, followed by functional group interconversions to introduce the bromine and methoxy substituents. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste generation and improving atom economy.

Another area of interest is the exploration of this compound’s role in central nervous system (CNS) disorders. Isoquinoline derivatives have been associated with modulation of neurotransmitter systems involved in mood regulation and cognitive function. Preclinical studies suggest that certain analogs may exhibit antidepressant or anxiolytic properties by interacting with serotonin receptors or other key targets within the brain. The unique electronic distribution induced by the bromine and methoxy groups may be responsible for these effects.

The pharmacological potential of 6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one extends beyond oncology and CNS disorders. It has been proposed as a lead compound for developing treatments against infectious diseases caused by bacterial or viral pathogens. The structural motifs present in this molecule can be engineered to disrupt essential metabolic pathways in pathogens without harming host cells. Such targeted approaches are particularly relevant in light of emerging drug-resistant strains.

In conclusion,6-bromo-4-methoxy-1,2-dihydroisoquinolin-1-one (CAS No. 1443377-59-0) represents a fascinating compound with broad therapeutic implications. Its unique structural features offer opportunities for designing molecules with tailored biological activities through rational drug design principles. As research continues to uncover new applications for this scaffold, it is likely that derivatives will emerge as key components in next-generation therapeutics addressing some of today’s most pressing medical challenges.